1-(3-Fluoropyridin-2-yl)ethan-1-amine dihydrochloride
Description
1-(3-Fluoropyridin-2-yl)ethan-1-amine dihydrochloride, also known as FPEA, is a chemical compound that has been widely used in scientific research. It is a fluorinated analog of phenethylamine, which is a class of compounds that has been studied for its potential therapeutic applications. FPEA has been found to have a range of biochemical and physiological effects, making it a valuable tool for researchers in various fields.
Scientific Research Applications
Sure! Here is a comprehensive analysis of the scientific research applications of 1-(3-Fluoropyridin-2-yl)ethan-1-amine dihydrochloride, focusing on six unique fields:
Pharmaceutical Development
1-(3-Fluoropyridin-2-yl)ethan-1-amine dihydrochloride is extensively used in pharmaceutical research for the development of new drugs. Its unique chemical structure allows it to act as a building block for synthesizing various pharmacologically active compounds. Researchers explore its potential in creating medications for treating neurological disorders, cancer, and infectious diseases .
Neurotransmitter Modulation
This compound is studied for its role in modulating neurotransmitter systems. Its ability to interact with specific receptors in the brain makes it a candidate for research into treatments for psychiatric and neurological conditions such as depression, anxiety, and schizophrenia. By influencing neurotransmitter pathways, it may help in developing more effective and targeted therapies .
Radiolabeling for Imaging
In the field of medical imaging, 1-(3-Fluoropyridin-2-yl)ethan-1-amine dihydrochloride is used as a precursor for radiolabeling. Fluorine-18, a radioactive isotope, can be incorporated into this compound to create radiotracers for positron emission tomography (PET) scans. These radiotracers are crucial for diagnosing and monitoring various diseases, including cancer and neurological disorders .
Agricultural Chemistry
The compound’s fluorinated pyridine structure is valuable in agricultural chemistry. It is used in the synthesis of agrochemicals, including herbicides and pesticides. The introduction of fluorine atoms enhances the biological activity and stability of these chemicals, making them more effective in protecting crops from pests and diseases .
Material Science
In material science, 1-(3-Fluoropyridin-2-yl)ethan-1-amine dihydrochloride is utilized in the development of advanced materials. Its incorporation into polymers and other materials can improve their thermal stability, chemical resistance, and mechanical properties. This makes it useful in creating high-performance materials for various industrial applications .
Synthetic Organic Chemistry
The compound serves as a versatile intermediate in synthetic organic chemistry. Its reactivity and functional groups allow chemists to use it in various chemical reactions to build more complex molecules. This makes it an essential tool in the synthesis of a wide range of organic compounds, facilitating the discovery and development of new chemical entities .
properties
IUPAC Name |
1-(3-fluoropyridin-2-yl)ethanamine;dihydrochloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H9FN2.2ClH/c1-5(9)7-6(8)3-2-4-10-7;;/h2-5H,9H2,1H3;2*1H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZVSCQEPBLFCSKQ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=C(C=CC=N1)F)N.Cl.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H11Cl2FN2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
213.08 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(3-Fluoropyridin-2-yl)ethan-1-amine dihydrochloride | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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